Cas no 16857-10-6 (Phenol, 2,2'-thiobis[4-octyl-)
Phenol, 2,2'-thiobis[4-octyl- structure
Product Name:Phenol, 2,2'-thiobis[4-octyl-
CAS No:16857-10-6
MF:C28H42O2S
MW:442.696887493134
CID:1349169
Update Time:2024-08-17
Phenol, 2,2'-thiobis[4-octyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,2'-thiobis[4-octyl-
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- Inchi: 1S/C28H42O2S/c1-3-5-7-9-11-13-15-23-17-19-25(29)27(21-23)31-28-22-24(18-20-26(28)30)16-14-12-10-8-6-4-2/h17-22,29-30H,3-16H2,1-2H3
- InChI Key: LBOGPIWNHXHYHN-UHFFFAOYSA-N
- SMILES: S(C1=CC(CCCCCCCC)=CC=C1O)C1=CC(CCCCCCCC)=CC=C1O
Computed Properties
- Exact Mass: 442.29076
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 559.6±50.0 °C(Predicted)
- PSA: 40.46
- pka: 8.86±0.50(Predicted)
Phenol, 2,2'-thiobis[4-octyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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